Cas no 170303-38-5 (Benzenemethanamine, 4-methyl-N-pentyl-)

• Product Name: Benzenemethanamine, 4-methyl-N-pentyl-
• CAS No: 170303-38-5
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 5210501
• Update Time: 2025-06-13

Benzenemethanamine, 4-methyl-N-pentyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-methyl-N-pentyl-

• Inchi： 1S/C13H21N/c1-3-4-5-10-14-11-13-8-6-12(2)7-9-13/h6-9,14H,3-5,10-11H2,1-2H3
• InChI Key： VFWFEBPPAFNYGI-UHFFFAOYSA-N
• SMILES： C1(CNCCCCC)=CC=C(C)C=C1

Additional information on Benzenemethanamine, 4-methyl-N-pentyl-

Comprehensive Overview of Benzenemethanamine, 4-methyl-N-pentyl- (CAS No. 170303-38-5)

Benzenemethanamine, 4-methyl-N-pentyl- (CAS No. 170303-38-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to by its systematic name, belongs to the class of substituted benzenemethanamines, which are widely studied for their versatility in synthetic chemistry and material science. Researchers and industry professionals are increasingly exploring its role in advanced formulations, particularly in contexts where molecular stability and functional group reactivity are critical.

The growing interest in CAS No. 170303-38-5 aligns with broader trends in chemical innovation, where sustainable synthesis and green chemistry are top priorities. Many users searching for this compound often inquire about its synthetic pathways, solubility characteristics, and compatibility with other reagents. These queries reflect the compound's relevance in both academic research and industrial applications, such as pharmaceutical intermediates or specialty coatings.

One of the most frequently asked questions about Benzenemethanamine, 4-methyl-N-pentyl- revolves around its thermal stability and storage conditions. Proper handling and storage are essential to maintain its integrity, as exposure to extreme temperatures or incompatible materials may alter its properties. Additionally, its spectroscopic data (e.g., NMR, IR) is often sought after by chemists for identification and purity assessment, making it a valuable reference in analytical workflows.

In the context of drug discovery and material science, CAS No. 170303-38-5 has been investigated for its potential as a building block in the design of novel molecules. Its structural flexibility allows for modifications that can enhance bioavailability or material performance, depending on the application. This adaptability has led to its inclusion in research projects focusing on high-performance polymers and functionalized surfaces.

Another area of interest is the compound's environmental impact and biodegradability. With increasing regulatory scrutiny on chemical substances, understanding the ecological footprint of Benzenemethanamine, 4-methyl-N-pentyl- is crucial. Recent studies have explored its degradation pathways and toxicity profiles, providing insights into its safe use and disposal. These findings are particularly relevant for industries aiming to align with circular economy principles.

From a commercial perspective, the demand for CAS No. 170303-38-5 is driven by its niche applications in advanced materials and fine chemicals. Suppliers and manufacturers often highlight its high purity grades and custom synthesis options to meet diverse customer needs. This flexibility makes it a preferred choice for laboratories and production facilities seeking tailored solutions.

In summary, Benzenemethanamine, 4-methyl-N-pentyl- (CAS No. 170303-38-5) represents a compelling case study in the intersection of chemical innovation and practical applications. Its multifaceted properties and adaptability ensure its continued relevance in both research and industrial settings. As the scientific community delves deeper into its potential, this compound is poised to play a pivotal role in shaping future advancements in chemistry and materials science.